Cas no 94279-99-9 (dimetacrine)

• Product Name: dimetacrine
• CAS No: 94279-99-9
• MF: C₂₀H₂₆N₂
• MW: 294.433845043182
• CID: 61712
• Update Time: 2025-05-20

dimetacrine Chemical and Physical Properties

Names and Identifiers

• Scutellaria baicalensis extract
• 10(9H)-Acridinepropanamine, N,N,9,9-tetramethyl-
• 3-(9,9-Dimethyl-10(9H)-acridinyl)-N,N-dimethyl-1-propanamin
• 3-(9,9-Dimethyl-10(9H)-acridinyl)-N,N-dimethyl-1-propanamine
• 3-(9,9-Diméthyl-10(9H)-acridinyl)-N,N-diméthyl-1-propanamine
• 3-(9,9-dimethylacridin-10(9H)-yl)-N,N-dimethylpropan-1-amine
• 5,5-Dimethyl-10-dimethylaminopropylacridan
• dimetacrina
• dimetacrine
• dimétacrine
• dimetacrinum
• dimethacrine
• O341NY501N
• 10 (9H)-Acridinepropanamine, N,N,9, 9-tetramethyl-
• 10-(3-(Dimethylamino)propyl)-9,9-dimethylacridan
• 10(9H)-Acridinepropanamine, N,N,9,9-tetramethyl- (9CI)
• 3-(9,9-dimethyl-10-acridinyl)-N,N-dimethylpropan-1-amine
• 3-(9,9-dimethylacridin-10-yl)-N,N-dimethylpropan-1-amine
• 3-(9,9-dimethylacridin-10-yl)-N,N-dimethyl-propan-1-amine
• 3-(9,9-dimethylacridin-10-yl)-N,N-dimethyl-propan-1-amine; Dimetacrine; Istonil; Istonyl; Linostil; Miroistonil
• 3-(9,9-dimethylacridin-10-yl)propyl-dimethyl-amine
• 5-20-08-00134 (Beilstein Handbook Reference)
• 9,9-Dimethyl-10-(3-(dimethylamino)propyl)acridan
• Acridan, 10-(3-(dimethylamino)propyl)-9,9-dimethyl-
• Acridan, 10-(3-(dimethylamino)propyl)-9,9-dimethyl- (8CI)
• Acridan, 9,9-dimethyl-10-(3-(dimethylamino)propyl)-
• Dimetacrin
• Dimethacin
• Dimethacine
• Dimethacrin
• Istonil
• Istonyl
• Linostil
• Miroistonil
• N,N,9,9-Tetramethyl-10(9H)-acridinepropanamine
• NCI100297
• Oprea1_290546
• Scutellaria baicalensis
• UNII:O341NY501N
• UNII-O341NY501N
• WLN: T C666 BN IHJ B3N1&1 I1 I1
• BaicalSkullcapRootExtract

• Inchi： 1S/C20H26N2/c1-20(2)16-10-5-7-12-18(16)22(15-9-14-21(3)4)19-13-8-6-11-17(19)20/h5-8,10-13H,9,14-15H2,1-4H3
• InChI Key： RYQOGSFEJBUZBX-UHFFFAOYSA-N
• SMILES： N1(CCCN(C)C)C2C=CC=CC=2C(C)(C)C2=CC=CC=C12

Additional information on dimetacrine

Comprehensive Overview of Dimetacrine (CAS No. 94279-99-9): Mechanism, Applications, and Modern Research Insights

Dimetacrine, a compound with the CAS number 94279-99-9, is a tricyclic antidepressant (TCA) that has garnered attention for its unique pharmacological profile. Known chemically as 3-(dimethylamino)-2,2-dimethylpropyl-10,11-dihydro-5H-dibenzo[a,d]cycloheptene, dimetacrine shares structural similarities with other TCAs like amitriptyline but exhibits distinct metabolic and therapeutic characteristics. This article delves into its mechanism of action, clinical applications, and emerging research trends, addressing common queries such as "dimetacrine uses," "dimetacrine side effects," and "dimetacrine vs. other antidepressants."

The primary mechanism of dimetacrine involves the inhibition of serotonin and norepinephrine reuptake, enhancing neurotransmitter availability in synaptic clefts. Unlike newer selective serotonin reuptake inhibitors (SSRIs), dimetacrine also exhibits anticholinergic and antihistaminergic effects, which contribute to both its therapeutic and adverse effects. Recent studies highlight its potential in treating treatment-resistant depression, a topic frequently searched in mental health forums. Researchers are also exploring its neuroprotective properties, particularly in models of oxidative stress, aligning with the growing interest in "antidepressants with neuroprotective effects."

From a clinical perspective, dimetacrine is often compared to other TCAs in terms of efficacy and tolerability. Searches for "dimetacrine dosage" and "dimetacrine half-life" reflect user concerns about pharmacokinetics. Its half-life of approximately 24 hours allows for once-daily dosing, improving patient compliance. However, its anticholinergic side effects, such as dry mouth and constipation, remain a drawback, prompting investigations into "dimetacrine alternatives with fewer side effects."

In the context of modern pharmacology, dimetacrine is also being studied for its potential off-label applications. For instance, its anti-inflammatory properties have sparked interest in conditions like neuropathic pain, a hot topic in "chronic pain management" discussions. Preclinical data suggest that dimetacrine may modulate cytokine production, offering a dual benefit for patients with comorbid depression and inflammatory disorders.

Despite its declining use in favor of newer antidepressants, dimetacrine retains relevance in niche areas. Searches for "dimetacrine buy" or "dimetacrine suppliers" indicate ongoing demand, particularly in research settings. Analytical methods for quantifying dimetacrine, such as HPLC and LC-MS, are frequently discussed in scientific literature, catering to queries like "dimetacrine analysis techniques."

In conclusion, dimetacrine (CAS 94279-99-9) represents a bridge between classical and contemporary psychopharmacology. While its clinical use may be limited by side effects, its unique properties continue to inspire research into novel applications. As the scientific community explores "repurposing old drugs," dimetacrine exemplifies the potential of TCAs beyond traditional boundaries.